Cas no 1806548-15-1 (2-(1-Bromo-2-oxopropyl)-4-nitromandelic acid)

• Product Name: 2-(1-Bromo-2-oxopropyl)-4-nitromandelic acid
• CAS No: 1806548-15-1
• MF: C₁₁H₁₀BrNO₆
• MW: 332.104202747345
• CID: 4939924
• Update Time: 2025-05-23

2-(1-Bromo-2-oxopropyl)-4-nitromandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-Bromo-2-oxopropyl)-4-nitromandelic acid

• Inchi： 1S/C11H10BrNO6/c1-5(14)9(12)8-4-6(13(18)19)2-3-7(8)10(15)11(16)17/h2-4,9-10,15H,1H3,(H,16,17)
• InChI Key： CFHVEWDDZKAGOP-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=C(C=CC=1C(C(=O)O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 330.96915 g/mol
• Monoisotopic Mass: 330.96915 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 332.10
• XLogP3: 1.2
• Topological Polar Surface Area: 120

Additional information on 2-(1-Bromo-2-oxopropyl)-4-nitromandelic acid

Introduction to 2-(1-Bromo-2-oxopropyl)-4-nitromandelic Acid (CAS No. 1806548-15-1)

2-(1-Bromo-2-oxopropyl)-4-nitromandelic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1806548-15-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit diverse biological activities, making it a subject of intense study for potential therapeutic applications. The unique structural features of this molecule, including its bromo and nitro substituents, as well as its mandelic acid backbone, contribute to its distinctive chemical properties and reactivity.

The molecular structure of 2-(1-Bromo-2-oxopropyl)-4-nitromandelic acid consists of a benzene ring substituted with a nitro group at the 4-position and a mandelic acid moiety at the 1-position, linked to a propyl chain that is further modified with a bromine atom at the 1-position and an aldehyde group at the 2-position. This complex arrangement of functional groups imparts unique reactivity, making it a valuable intermediate in synthetic organic chemistry and a potential candidate for drug development.

In recent years, there has been growing interest in the pharmacological properties of compounds that incorporate both bromo and nitro functional groups. These groups are well-known for their ability to modulate biological pathways by serving as handles for further chemical modifications or by directly interacting with target enzymes and receptors. The presence of these substituents in 2-(1-Bromo-2-oxopropyl)-4-nitromandelic acid suggests that it may possess inhibitory or activating effects on various biological targets, which could be exploited for therapeutic purposes.

One of the most compelling aspects of this compound is its potential role in the development of novel antibiotics. The bromo and nitro groups are frequently employed in the synthesis of antimicrobial agents due to their ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Preliminary studies have indicated that derivatives of mandelic acid, such as 2-(1-Bromo-2-oxopropyl)-4-nitromandelic acid, may exhibit promising activity against resistant bacterial strains. This is particularly relevant in an era where antibiotic resistance is becoming increasingly prevalent, necessitating the discovery of new antimicrobial compounds.

Furthermore, the structural motif of 2-(1-Bromo-2-oxopropyl)-4-nitromandelic acid finds relevance in the field of anticancer research. The combination of a mandelic acid backbone and electrophilic centers provided by the bromo and nitro groups allows for interactions with biological targets involved in cancer cell proliferation and survival. Recent advancements in medicinal chemistry have demonstrated that compounds with similar structural features can inhibit key enzymes involved in tumor growth, such as tyrosine kinases and proteases. The potential of 2-(1-Bromo-2-oxopropyl)-4-nitromandelic acid to serve as a scaffold for anticancer drug discovery is an area ripe for exploration.

The synthesis of 2-(1-Bromo-2-oxopropyl)-4-nitromandelic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the bromine atom at the 1-position of the propyl chain is particularly challenging due to the need for regioselective bromination. However, recent advances in synthetic methodologies have made it possible to achieve this transformation with high efficiency using catalytic systems that promote selective bromination at specific carbon positions.

The nitro group at the 4-position of the benzene ring adds another layer of complexity to the synthesis, as it must be introduced without affecting other functional groups present on the molecule. Techniques such as nitration followed by reduction have been employed to achieve this goal, leveraging reducing agents like iron powder or hydrogen gas under controlled conditions. These synthetic strategies highlight the importance of meticulous planning and execution in transforming precursor molecules into valuable intermediates like 2-(1-Bromo-2-oxopropyl)-4-nitromandelic acid.

Once synthesized, 2-(1-Bromo-2-oxopropyl)-4-nitromandelic acid can be further functionalized to produce derivatives with enhanced biological activity. For instance, coupling this compound with nucleophilic agents can lead to the formation of amides or esters, which may exhibit improved solubility or stability compared to the parent molecule. Additionally, modifications at the positions adjacent to the nitro group can alter electronic properties, influencing interactions with biological targets.

In vitro studies have begun to explore the potential applications of 2-(1-Bromo-2-oxopropyl)-4-nitromandelic acid in various therapeutic contexts. Initial experiments have shown promising results in terms of antimicrobial activity against Gram-positive bacteria, suggesting its utility as a lead compound for antibiotic development. Furthermore, preliminary data indicate that this compound may inhibit certain enzymes overexpressed in cancer cells, making it a candidate for further investigation as an anticancer agent.

The pharmacokinetic properties of 2-(1-Bromo-2-oxopropyl)-4-nitromandelic acid are also being evaluated to assess its suitability for clinical use. Factors such as bioavailability, metabolic stability, and excretion pathways are critical considerations when evaluating a compound's potential as a drug candidate. Ongoing research aims to optimize these properties through structural modifications while maintaining or enhancing biological activity.

The future direction of research on 2-(1-Bromo-2-oxopropyl)-4-nitromandelic acid (CAS No. 1806548-15-1) is likely to focus on expanding its therapeutic applications through structure-based drug design and computational modeling techniques. By leveraging advances in computational chemistry and high-throughput screening methods, researchers can rapidly identify derivatives with improved pharmacological profiles. This approach holds promise for accelerating the development process from laboratory-scale intermediates like this one into viable therapeutic agents.

In conclusion, 2-(1-Bromo-2 oxo propyl) - 4 nit romandelic Acid CAS NO1806548 -15 - 1 stands out as a versatile intermediate with significant potential in pharmaceutical research . Its unique structural features , coupled with emerging evidence supporting its biological activity , make it an exciting subject for further investigation . As our understanding grows , so too will our ability to harness its full therapeutic potential , contributing to advancements across multiple areas within medicine . p >